Cas no 16629-19-9 (Thiophene-2-Sulfonyl Chloride)

• Product Name: Thiophene-2-Sulfonyl Chloride
• CAS No: 16629-19-9
• MF: C₄H₃ClO₂S₂
• MW: 182.648417711258
• MDL: MFCD00005426
• CID: 50475
• PubChem ID: 85518
• Update Time: 2025-04-18

Thiophene-2-Sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• Thiophene-2-Sulfonyl Chloride
• 2-Thiophenesulfonyl chloride
• 2-Thienylsulfonyl chloride
• Thiophene-2-sulfonyl
• AKOS B019397
• 2-Thienylsulfonyl
• 2-Thiophenesulfonyl
• ART-CHEM-BB B019397
• TIMTEC-BB SBB003729
• THIOPHENESULFONYL CHLORIDE
• 2-Thiophene Sulfonylcloride
• OTAVA-BB BB7020430954
• LABOTEST-BB LT00112344
• 2-thiophenyl-sulfonyl chloride
• NS00053649
• 2-thiophenesulphonyl chloride
• 16629-19-9
• 2-thiophenesulphonylchloride
• thiophene sulfonyl chloride
• 2-chlorosulfonyl-thiophene
• 2-thiophene sulphonyl chloride
• thiophene-sulfonyl chloride
• GEO-02323
• 2-thiophensulfonyl chloride
• 2-thiophen-sulphonyl chloride
• [4-(2-Aminoethyl)-phenyl]-methanol
• InChI=1/C4H3ClO2S2/c5-9(6,7)4-2-1-3-8-4/h1-3
• EN300-18935
• Thiophene-2-sulphonyl chloride
• BCP26543
• 2-chlorosulfonyl thiophene
• 2-Thienylsulfonylchloride
• 2-thiophen-sulfonyl chloride
• MFCD00005426
• thiophen-2-ylsulfonyl chloride
• thiophene-2-sulphonic acid chloride
• CS-W017078
• AKOS000119665
• P20514
• EINECS 240-677-1
• thiophene 2-sulfonyl chloride
• DTXSID9066093
• thiophen-2-sulfonyl chloride
• 2-Thiophenesulfonyl chloride, 96%
• 2-thiophene sulfonyl chloride
• T2122
• FT-0613451
• F3308-2766
• thiophene-2-sulfonylchloride
• SCHEMBL15907
• AS-17542
• AM20080472
• AC-23198
• W-107927
• Z96092279
• 2-thienylsulphonylchloride
• thien-2-ylsulfonyl chloride
• A15283
• BBL010574
• DB-003904
• STK500500
• ALBB-000991
• 2-thiophenesulfonylchloride

• MDL： MFCD00005426
• Inchi： 1S/C4H3ClO2S2/c5-9(6,7)4-2-1-3-8-4/h1-3H
• InChI Key： VNNLHYZDXIBHKZ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CS1)(=O)=O
• BRN： 123536

Computed Properties

• Exact Mass: 181.92600
• Monoisotopic Mass: 181.926
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 70.8A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.534 (estimate)
• Melting Point: 30-32 °C (lit.)
• Boiling Point: 130-132 °C/14 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5722-1.5742
• Water Partition Coefficient: Reacts with water.
• PSA: 70.76000
• LogP: 2.75640
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

Thiophene-2-Sulfonyl Chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S28A-S25
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8
• HazardClass：8
• PackingGroup：II
• TSCA：T
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds